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Compound of Interest

Ethanol, 2-[(3-
Compound Name: )
aminophenyl)sulfonyl]-

Cat. No.: B112728

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Ethanol, 2-[(3-
aminophenyl)sulfonyl]- (CAS Number: 5246-57-1)[1]. Adherence to these protocols is vital for
ensuring a safe laboratory environment and minimizing exposure risks.

Chemical Identifier and Hazard Information:

Identifier Value

IUPAC Name 2-(3-aminophenyl)sulfonyl)ethanol[1]
CAS Number 5246-57-1[1]

Molecular Formula C8H11NO3S[1]

Molecular Weight 201.25 g/mol [1]

) Skin irritation, serious eye irritation, and
Primary Hazards . . L
potential respiratory irritation.

Occupational Exposure Limits:

No specific occupational exposure limits (OELs) have been established for Ethanol, 2-[(3-
aminophenyl)sulfonyl]-. Therefore, it is imperative to handle this compound with care,
adhering to the principle of keeping exposure as low as reasonably achievable. For the related

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b112728?utm_src=pdf-interest
https://www.benchchem.com/product/b112728?utm_src=pdf-body
https://www.benchchem.com/product/b112728?utm_src=pdf-body
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/130252
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/130252
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/130252
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/130252
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/130252
https://www.benchchem.com/product/b112728?utm_src=pdf-body
https://www.benchchem.com/product/b112728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

compound ethanol, the Occupational Safety and Health Administration (OSHA) Permissible
Exposure Limit (PEL) and the National Institute for Occupational Safety and Health (NIOSH)
Recommended Exposure Limit (REL) are both a Time-Weighted Average (TWA) of 1000 ppm
(1900 mg/m3)[2].

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Ethanol, 2-[(3-aminophenyl)sulfonyl]-.

Personal Protective Specifications and Best
Body Part _ .
Equipment Practices

Nitrile or neoprene gloves are
recommended. Always inspect
) ) gloves for tears or punctures
Hands Chemical-resistant gloves
before use. Change gloves
frequently, especially if

contaminated[3].

In situations with a higher risk
£ Safety glasses with side of splashing, a face shield
es
Y shields or safety goggles should be worn in addition to

safety glasses or goggles[4][5].

A flame-resistant lab coat is
Body Laboratory coat advisable. Ensure it is fully
buttoned.

A respirator should be used
when working with fine
) ) powders outside of a chemical
Respiratory N95 or N-100 respirator )
fume hood or when there is a
potential for aerosol

generation[4].
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Operational Plan: Step-by-Step Handling
Procedures

e Preparation:

o Before handling, thoroughly review the Safety Data Sheet (SDS) for Ethanol, 2-[(3-
aminophenyl)sulfonyl]-.

o Ensure a chemical fume hood is available and functioning correctly.

o Verify that an emergency eyewash station and safety shower are readily accessible.
o Personal Protective Equipment (PPE) Donning:

o Put on a laboratory coat, ensuring it is fully fastened.

o Don the appropriate chemical-resistant gloves.

o Wear safety glasses with side shields or safety goggles.
¢ Chemical Handling:

o Conduct all weighing and transferring operations of solid Ethanol, 2-[(3-
aminophenyl)sulfonyl]- within a certified chemical fume hood to minimize inhalation
exposure.

o Handle the chemical carefully to avoid generating dust.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
e Post-Handling:

o Thoroughly wash hands with soap and water after handling the chemical, even if gloves
were worn.

o Clean all contaminated surfaces and equipment after use.
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Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with
copious amounts of soap and water for at least 15 minutes[6]. Seek medical attention if
irritation persists.

o Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15-
20 minutes, holding the eyelids open[7]. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if respiratory irritation or other symptoms develop.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

Ethanol, 2-[(3-aminophenyl)sulfonyl]- and any materials contaminated with it must be
disposed of as hazardous waste.

e \Waste Collection:

o Collect all waste containing Ethanol, 2-[(3-aminophenyl)sulfonyl]- in a designated,
clearly labeled, and sealable hazardous waste container.

o The container must be made of a material compatible with the chemical.
o Waste Segregation:

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department.

e Storage:

o Store the sealed waste container in a well-ventilated, designated hazardous waste storage
area away from incompatible materials.
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» Final Disposal:

o Arrange for the disposal of the hazardous waste through a licensed professional waste
disposal service in accordance with all local, regional, and national regulations. Under no
circumstances should this chemical be disposed of down the drain[8].

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Ethanol, 2-[(3-
aminophenyl)sulfonyl]-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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